Cas no 918667-50-2 (1H-Pyrrole-2-carboxylic acid, 1-(2-ethylphenyl)-)

1H-Pyrrole-2-carboxylic acid, 1-(2-ethylphenyl)- structure
918667-50-2 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 1-(2-ethylphenyl)-
CAS No:918667-50-2
MF:C13H13NO2
MW:215.247823476791
CID:771604
PubChem ID:43477028
Update Time:2025-04-19

1H-Pyrrole-2-carboxylic acid, 1-(2-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylic acid, 1-(2-ethylphenyl)-
    • 1-(2-ethylphenyl)pyrrole-2-carboxylic acid
    • SCHEMBL4543818
    • DTXSID60656082
    • 918667-50-2
    • 1-(2-ethylphenyl)-1h-pyrrole-2-carboxylic acid
    • Inchi: 1S/C13H13NO2/c1-2-10-6-3-4-7-11(10)14-9-5-8-12(14)13(15)16/h3-9H,2H2,1H3,(H,15,16)
    • InChI Key: HQYDTAYUUFUJCB-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CN1C1C=CC=CC=1CC)=O

Computed Properties

  • Exact Mass: 215.094628657g/mol
  • Monoisotopic Mass: 215.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 42.2Ų
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